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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a centralized resource on the core thermodynamic data

for Vanadium Pentafluoride (VF₅). The information presented herein is curated for

professionals in research and development who require precise and reliable data for modeling,

synthesis, and safety assessments involving this highly reactive compound. This document

summarizes key quantitative thermodynamic parameters, details the experimental

methodologies for their determination, and provides a logical workflow for these experimental

processes.

Core Thermodynamic Data
Vanadium pentafluoride is a colorless, volatile liquid at room temperature.[1] A summary of its

key thermodynamic and physical properties is presented in the tables below. It is important to

note that while data for enthalpy and entropy are available, specific heat capacity values for

Vanadium pentafluoride are not readily found in the surveyed literature.

Table 1: Thermodynamic Properties of Vanadium Pentafluoride (VF₅)
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Property Symbol Value Units State

Standard Molar

Enthalpy of

Formation

ΔHf° -1429.4 ± 0.8[1] kJ/mol Liquid

Standard Molar

Entropy
S° 191.9[2] J/(mol·K) Liquid

Molar Enthalpy

of Vaporization
ΔHvap 44.35[3] kJ/mol -

Molar Enthalpy

of Fusion
ΔHfus 4.2[2] kJ/mol -

Heat Capacity Cp
Data not

available
J/(mol·K) Liquid/Gas

Table 2: Physical Properties of Vanadium Pentafluoride (VF₅)

Property Value Units

Molecular Weight 145.934[1] g/mol

Melting Point 19.5[1] °C

Boiling Point 48.3[1] °C

Density (solid) 2.502[1] g/cm³

Experimental Protocols for Thermodynamic Data
Determination
The following sections detail the methodologies employed for the experimental determination of

the key thermodynamic properties of Vanadium pentafluoride.

Determination of the Enthalpy of Formation by Fluorine
Bomb Calorimetry
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The standard enthalpy of formation of Vanadium pentafluoride can be determined by direct

combination of the elements in a bomb calorimeter. This method is suitable for highly

exothermic reactions involving fluorine.

Materials and Apparatus:

High-purity Vanadium metal

High-purity fluorine gas

Custom-fabricated nickel or monel bomb calorimeter

Ignition wire (e.g., tungsten)

Calorimeter jacket with a constant temperature water bath

High-precision thermometer or temperature probe

Gas handling and purification train for fluorine

Procedure:

A precisely weighed sample of high-purity vanadium metal is placed in a sample dish within

the bomb calorimeter.

The bomb is sealed and evacuated to remove any atmospheric gases.

High-purity fluorine gas is introduced into the bomb to a predetermined pressure.

The bomb is placed in the calorimeter, which is filled with a known mass of water. The

system is allowed to reach thermal equilibrium.

The initial temperature is recorded over a period of time to establish a baseline.

The reaction is initiated by passing an electric current through the ignition wire.

The temperature of the calorimeter is recorded at regular intervals until a stable final

temperature is reached.
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The final temperature is recorded over a period of time to establish a post-reaction baseline.

The energy equivalent of the calorimeter is determined by calibrating with a substance of

known heat of combustion, such as benzoic acid.

The heat of formation of VF₅ is calculated from the corrected temperature rise, the energy

equivalent of the calorimeter, and the mass of the vanadium reacted.

Determination of the Enthalpy of Formation by
Hydrolysis Calorimetry
An alternative method involves measuring the heat of hydrolysis of Vanadium pentafluoride.

This method relies on Hess's Law, where the enthalpy of formation is calculated from the

measured enthalpy of reaction and the known enthalpies of formation of the other reactants

and products.

Materials and Apparatus:

Purified Vanadium pentafluoride

A suitable aqueous solution (e.g., dilute sodium hydroxide)

A solution calorimeter, often custom-built to handle corrosive materials

A calibrated thermistor or high-precision thermometer

Airtight sample ampoules (e.g., made of a material inert to VF₅)

Procedure:

A known quantity of purified Vanadium pentafluoride is sealed in a thin-walled ampoule in

an inert atmosphere.

The calorimeter is charged with a precise volume of the hydrolysis solution (e.g., dilute

NaOH).

The system is allowed to come to thermal equilibrium, and the initial temperature is

recorded.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ampoule containing the VF₅ sample is broken beneath the surface of the solution within

the sealed calorimeter.

The temperature change of the solution is monitored until a stable final temperature is

reached.

The heat of hydrolysis is calculated from the temperature change and the heat capacity of

the calorimeter and its contents.

The standard enthalpy of formation of VF₅ is then calculated using the measured heat of

hydrolysis and the known standard enthalpies of formation of the products (e.g., vanadate

ions in solution, and HF(aq)) and water.

Determination of Vapor Pressure and Enthalpy of
Vaporization
The vapor pressure of the volatile Vanadium pentafluoride and its enthalpy of vaporization

can be determined by measuring the pressure of the vapor in equilibrium with the liquid at

various temperatures. The following protocol is based on the work of Trevorrow, Fischer, and

Steunenberg (1957).[4]

Materials and Apparatus:

Purified Vanadium pentafluoride

A vacuum-tight apparatus constructed from nickel and Monel, including a sample tube, a

null-point diaphragm gauge, and connections to a vacuum line and a gas supply.

A constant temperature bath with a precision of ±0.1°C.

A high-precision manometer.

Procedure:

A sample of Vanadium pentafluoride is purified by fractional distillation in a vacuum system.

[4]
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The purified sample is transferred to the sample tube of the vapor pressure apparatus.

The apparatus is evacuated, and the sample is degassed by several freeze-pump-thaw

cycles.

The sample tube is immersed in the constant temperature bath, and the system is allowed to

reach thermal equilibrium.

The vapor pressure of the sample is balanced against a known pressure of an inert gas

(e.g., helium) using the null-point diaphragm gauge. The pressure is read from the

manometer.

Vapor pressure measurements are taken at a series of controlled temperatures.

The enthalpy of vaporization (ΔHvap) is determined from the slope of a plot of the natural

logarithm of the vapor pressure (ln P) versus the reciprocal of the absolute temperature

(1/T), according to the Clausius-Clapeyron equation.

Experimental and Logical Workflow Diagrams
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental procedures described above.
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Caption: Workflow for determining thermodynamic properties of VF₅.
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The diagram above outlines the distinct experimental pathways for determining the enthalpy of

formation (via fluorine bomb calorimetry or hydrolysis calorimetry) and the enthalpy of

vaporization of Vanadium pentafluoride.

ΔHf°
(Enthalpy of Formation)

ΔGf°
(Gibbs Free Energy of Formation)

ΔGf° = ΔHf° - TΔSf°

S°
(Standard Entropy)

Cp
(Heat Capacity)

(Data Unavailable)

ΔH(T) = ΔH(T₀) + ∫Cp dT

S(T) = S(T₀) + ∫(Cp/T)dT

ΔHvap
(Enthalpy of Vaporization) Phase Transition

Temperatures
(Melting/Boiling Points)

ΔHfus
(Enthalpy of Fusion)

Affects state & ΔG

Click to download full resolution via product page

Caption: Interrelationship of thermodynamic properties for VF₅.

This diagram illustrates the fundamental relationships between the core thermodynamic

properties of Vanadium pentafluoride. It highlights how experimentally determined values like

enthalpy of formation and entropy are used to calculate other key parameters such as the

Gibbs free energy of formation. The dashed lines indicate relationships where the heat

capacity, a currently unavailable data point, would be crucial for temperature-dependent

calculations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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